2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H24N2O3S2/c1-14-5-6-15(2)20(7-14)24-21(25)10-17-13-29-22(23-17)28-12-16-8-18(26-3)11-19(9-16)27-4/h5-9,11,13H,10,12H2,1-4H3,(H,24,25)
• InChI Key: IHTQZGGHNSIEHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC2=CSC(=N2)SCC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C22H24N2O3S2
• Molecular Weight: 428.6 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,5-dimethylphenyl)acetamide, also known as DTG, is a thiazole derivative that has been extensively studied for its biological properties. It has been found to exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects.

Scientific Research Applications

Synthesis and Antitumor Activity

A study conducted by Yurttaş, Tay, and Demirayak (2015) elaborated on the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems. These compounds, designed using a 2-(4-aminophenyl)benzothiazole structure as a pharmacophoric group, were evaluated for antitumor activity against numerous human tumor cell lines. Notably, certain derivatives demonstrated considerable anticancer activity against some cancer cell lines, showcasing the potential of benzothiazole derivatives in cancer treatment research Yurttaş, Tay, & Demirayak, 2015.

Analgesic and Anti-Inflammatory Activities

Another relevant study by Yusov et al. (2019) reported the synthesis of (3,3-dipropyl-6,7-dimethoxy-3,4-dihydroisoquinolin-2(2H)-ylidene)acetamides and their hydrochlorides. These compounds exhibited notable analgesic effects in the hotplate test, comparing favorably with known analgesics such as sodium metamizole. Furthermore, many of the synthesized amides displayed anti-inflammatory effects, highlighting their potential as therapeutic agents for pain and inflammation management Yusov, Chashchina, Mikhailovskii, & Rudakova, 2019.

Anticancer Activities of Thiazole Derivatives

Duran and Demirayak (2012) synthesized 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives and tested their anticancer activities against a panel of 60 different human tumor cell lines. Their findings revealed that compounds 7, 13, and 23 exhibited reasonable anticancer activity against the screened cancer types, particularly against melanoma-type cell lines. This study underscores the potential of thiazole derivatives in developing new anticancer drugs Duran & Demirayak, 2012.